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The interaction between PIK-75 and RAC3 was identified through a multi-step research process focused on

bladder cancer. The table below outlines the key experimental protocols and findings.

Experimental
Stage

Methodology Key Findings / Purpose

Target
Identification

Six machine learning algorithms were
applied to a 13-gene prognostic signature

to identify the most critical gene, RAC3,
as a hub gene [1] [2].

To screen and determine the most
significant gene related to gemcitabine

resistance in bladder cancer for further
investigation.

Ligand
Discovery

Molecular docking was used to screen
for small molecule drugs that could

potentially bind to RAC3 [1] [2].

To computationally predict and identify
PIK-75 as a candidate compound that

binds to the RAC3 protein.

| Functional Validation | A series of cell-based and biochemical assays were conducted, including: • CCK8

& Colony formation assays: To assess cell proliferation. • Wound healing assay: To measure cell

migration. • Flow cytometry analysis of apoptosis: To quantify cell death. • 3D cell viability assay on

organoids: To evaluate drug efficacy in a more physiologically relevant model [1] [2]. | Experiments on cell

lines, organoids, and animal models validated that PIK-75 exerts biological effects (inhibiting proliferation,

migration, etc.) in bladder cancer, confirming the functional relevance of the predicted interaction. |
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It is important to note that while the functional effects of PIK-75 were confirmed, the available study did not

report a classical, quantitative binding affinity measured by techniques such as Isothermal Titration

Calorimetry (ITC) or Surface Plasmon Resonance (SPR) for this specific pair [1] [2].

Research Workflow Diagram

The following diagram illustrates the overall workflow from the initial analysis to the functional

confirmation of the PIK-75 and RAC3 interaction.
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Validation Assays

Start: Bladder Cancer
Prognostic Model

Machine Learning
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(RAC3)
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Screen

Candidate Drug
(PIK-75)

Functional Validation

Conclusion: PIK-75 has
biological effects in BCa

Cell Proliferation
(CCK8, Colony Formation)

Cell Migration
(Wound Healing)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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